2-(4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamido)benzamide

• IUPAC Name: 2-[4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanoylamino]benzamide
• InChI: InChI=1S/C23H24N4O4/c1-2-31-17-11-9-16(10-12-17)19-13-14-22(29)27(26-19)15-5-8-21(28)25-20-7-4-3-6-18(20)23(24)30/h3-4,6-7,9-14H,2,5,8,15H2,1H3,(H2,24,30)(H,25,28)
• InChI Key: MJPNNNNCSBRENH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyridazine ring, the ethoxyphenyl group, and the butanamido group could potentially undergo various organic reactions.

Scientific Research Applications

Drug Delivery Systems:

The compound’s lipophilic and hydrophilic regions make it suitable for drug delivery systems. Researchers are exploring its use as a carrier for poorly soluble drugs or targeted therapies.

Keep in mind that while these applications show promise, rigorous studies are essential to validate their effectiveness and safety.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, the mechanism of action would relate to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, and investigating its properties. For example, if it has medicinal properties, future research could focus on improving its efficacy and safety.